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Compound of Interest

Compound Name: 2-methyl-2-phenylpropanoic acid

Cat. No.: B140370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
methyl-2-phenylpropanoic acid (CAS No. 826-55-1), a compound of interest in organic

synthesis and as a pharmaceutical intermediate. Due to a lack of extensive, publicly available

quantitative solubility data, this document summarizes the existing qualitative and predicted

information and presents a detailed, standardized experimental protocol for determining its

solubility in various solvents.

Core Concepts in Solubility
The solubility of a compound is a critical physicochemical parameter, influencing its

bioavailability, formulation, and efficacy in various applications. For a carboxylic acid like 2-
methyl-2-phenylpropanoic acid, solubility is governed by the interplay between its polar

carboxylic group and its nonpolar phenyl and methyl groups.

Solubility Data for 2-Methyl-2-Phenylpropanoic Acid
Currently, precise, experimentally determined quantitative solubility data for 2-methyl-2-
phenylpropanoic acid across a wide range of solvents is limited in publicly accessible

literature. The available information is primarily qualitative or based on computational

predictions.

Table 1: Summary of Available Solubility Data for 2-Methyl-2-Phenylpropanoic Acid
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Solvent
Solubility
Description

Reported
Value (if
available)

Data Type Source

Water
Insoluble/Sparing

ly Soluble.[1][2]

1.35 mg/mL;

1.79 mg/mL
Predicted [3]

Ethanol Soluble Not specified Qualitative [2]

Ether Soluble Not specified Qualitative [2]

Chloroform Slightly Soluble Not specified Qualitative [4]

Methanol Slightly Soluble Not specified Qualitative [4]

Note: The predicted values for water solubility suggest some degree of solubility, contrasting

with the qualitative descriptions of "insoluble." This highlights the necessity for experimental

verification.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The shake-flask method is a widely recognized and recommended technique for determining

the equilibrium solubility of a compound.[5][6] It is a robust method applicable to a wide range

of compounds and solvents.[5]

Objective: To determine the equilibrium solubility of 2-methyl-2-phenylpropanoic acid in a

selected solvent at a specified temperature.

Materials:

2-Methyl-2-phenylpropanoic acid (solid, high purity)

Solvent of interest (e.g., water, ethanol, phosphate buffer pH 7.4)

Analytical balance

Scintillation vials or flasks with screw caps
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Constant temperature orbital shaker or water bath

Centrifuge

Syringes and filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-methyl-2-phenylpropanoic acid to a vial containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure equilibrium

is reached.[7]

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature orbital shaker or water bath. A typical

temperature for pharmaceutical applications is 25°C or 37°C.[6]

Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to

48 hours.[5][8] The agitation speed should be consistent (e.g., 100-150 rpm).[5]

Sample Preparation:

After equilibration, allow the vials to stand to let the excess solid settle.

Carefully withdraw an aliquot of the supernatant.

To remove any undissolved microparticles, filter the aliquot through a syringe filter into a

clean vial. Alternatively, the sample can be centrifuged at high speed, and the supernatant

collected.
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Quantification:

Prepare a series of standard solutions of 2-methyl-2-phenylpropanoic acid of known

concentrations in the chosen solvent.

Dilute the filtered supernatant with the solvent to a concentration that falls within the linear

range of the analytical method.

Analyze the standard solutions and the diluted sample using a suitable analytical

technique (e.g., measure absorbance at the λmax with a UV-Vis spectrophotometer or

determine the concentration via HPLC).

Calculation:

Construct a calibration curve from the data of the standard solutions.

Use the calibration curve to determine the concentration of 2-methyl-2-phenylpropanoic
acid in the diluted sample.

Calculate the solubility by multiplying the determined concentration by the dilution factor.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the shake-flask solubility determination

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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